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Compound of Interest

Compound Name: Segigratinib

CAS No.: 1882873-93-9

Cat. No.: B15579859

Get Quote

Disclaimer: The following information provides general guidance for handling potent, research-

grade pharmaceutical compounds. A specific Safety Data Sheet (SDS) for Segigratinib (CAS

1882873-93-9) was not publicly available at the time of this writing. Researchers, scientists,

and drug development professionals must obtain and meticulously follow the SDS provided by

their specific supplier for Segigratinib. The guidance below is intended to supplement, not

replace, a substance-specific SDS.

Segigratinib is an investigational tyrosine kinase inhibitor. As with many compounds of this

class used in research and development, it should be handled with caution due to its potential

biological activity. The following procedural guidance is based on best practices for handling

potent compounds in a laboratory setting.

Engineering Controls
To minimize exposure, it is crucial to handle Segigratinib in a controlled environment.

Engineering controls are the first and most effective line of defense.

Primary Containment: All weighing and handling of powdered Segigratinib should be

conducted in a certified chemical fume hood, a ducted balance enclosure, or a glove box.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15579859#bc-rfq
https://www.benchchem.com/product/b15579859/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-segigratinib
https://www.benchchem.com/product/b15579859/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-segigratinib
https://www.benchchem.com/product/b15579859/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-segigratinib
https://www.benchchem.com/product/b15579859/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-segigratinib
https://www.benchchem.com/product/b15579859/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-segigratinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Ensure adequate general laboratory ventilation to dilute any potential fugitive

emissions. The laboratory should have a non-recirculating ventilation system.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Segigratinib. The following table

summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications and Use

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be changed

immediately upon

contamination. Check for tears

and degradation before and

during use.

Eyes Safety Goggles or Face Shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashes.

Body
Laboratory Coat and

Disposable Gown

A buttoned laboratory coat

should be worn at all times.

For procedures with a higher

risk of contamination, a

disposable gown with tight-

fitting cuffs should be worn

over the lab coat.

Respiratory NIOSH-approved Respirator

For handling powders, a

NIOSH-approved N95, N100,

or P100 respirator is

recommended. For higher-risk

procedures or in the case of a

spill, a powered air-purifying

respirator (PAPR) may be

necessary.

Hygiene Measures
Strict hygiene practices are essential to prevent accidental exposure and contamination.
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Hand Washing: Wash hands thoroughly with soap and water before leaving the laboratory,

even if gloves were worn.

No Personal Items: Do not store or consume food, beverages, or tobacco products in the

laboratory. Keep personal items, such as phones and cosmetics, out of handling areas.

Decontamination: Decontaminate all surfaces and equipment after handling Segigratinib. A

suitable decontamination solution should be identified based on the compound's properties

(refer to the supplier's SDS).

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.
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Emergency Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a large volume of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Small Spill (Powder)

Evacuate the immediate area. Wear appropriate

PPE, including respiratory protection. Gently

cover the spill with an absorbent material to

avoid raising dust. Collect the material into a

sealed container for hazardous waste disposal.

Large Spill

Evacuate the laboratory and notify the

appropriate emergency response team and

environmental health and safety officer.

Storage and Handling
Proper storage and handling are crucial for maintaining the integrity of Segigratinib and

ensuring laboratory safety.

Storage: Store Segigratinib in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area, away from incompatible materials. Follow the supplier's

recommendations for specific storage temperatures.

Handling: Only trained personnel should handle Segigratinib. When preparing solutions,

add the solvent to the compound slowly to avoid splashing.
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Disposal Plan
All waste containing Segigratinib must be treated as hazardous waste.

Solid Waste: Contaminated PPE, disposable labware, and spill cleanup materials should be

collected in a designated, sealed, and labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous waste container.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

hazardous waste disposal company, in accordance with all local, state, and federal

regulations.
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Operational Workflow for Handling Segigratinib

Preparation
- Review SDS

- Assemble PPE

Weighing
- In fume hood or enclosure
- Use dedicated equipment

Solubilization
- Add solvent to powder

- Gentle mixing

Experimental Use
- Handle within containment

Decontamination
- Clean all surfaces and equipment

Waste Disposal
- Segregate hazardous waste

End of Procedure
- Remove PPE
- Wash hands
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Hierarchy of Controls for Exposure Minimization

Elimination

Substitution

Decreasing Effectiveness

Engineering Controls
(e.g., Fume Hood)

Decreasing Effectiveness

Administrative Controls
(e.g., SOPs, Training)

Decreasing Effectiveness

PPE
(e.g., Gloves, Goggles)

Decreasing Effectiveness
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Emergency Response for Accidental Exposure or Spill

Accident Occurs
(Exposure or Spill)

Assess Situation
- Immediate danger?

Evacuate Area
(if necessary)

Yes

Provide First Aid
- Skin/Eye wash

No

Notify Supervisor and EHS

Control Spill
(if safe and trained)

Seek Medical Attention
(Bring SDS)

Document Incident

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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